Cas no 2711575-55-0 (Benzene, 1-​ethoxy-​5-​fluoro-​2-​methoxy-​4-​(methylthio)​-)

• Product Name: Benzene, 1-​ethoxy-​5-​fluoro-​2-​methoxy-​4-​(methylthio)​-
• CAS No: 2711575-55-0
• MF: C₁₀H₁₃FO₂S
• MW: 216.27
• CID: 5077566
• Update Time: 2026-03-01

Benzene, 1-​ethoxy-​5-​fluoro-​2-​methoxy-​4-​(methylthio)​- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-​ethoxy-​5-​fluoro-​2-​methoxy-​4-​(methylthio)​-

• Inchi： 1S/C10H13FO2S/c1-4-13-9-5-7(11)10(14-3)6-8(9)12-2/h5-6H,4H2,1-3H3
• InChI Key： LNAOTGUZTIFGDE-UHFFFAOYSA-N
• SMILES： C1(SC)=CC(OC)=C(C=C1F)OCC

Additional information on Benzene, 1-​ethoxy-​5-​fluoro-​2-​methoxy-​4-​(methylthio)​-

Benzene, 1-​ethoxy-​5-​fluoro-​2-​methoxy-​4-​(methylthio): A Comprehensive Overview

Benzene, 1-ethoxy-5-fluoro-2-methoxy-4-(methylthio) (CAS No. 2711575-55-0) is a unique and versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its intricate molecular structure, offers a wide range of applications due to its specific functional groups and chemical properties.

The molecular formula of Benzene, 1-ethoxy-5-fluoro-2-methoxy-4-(methylthio) is C₁₀H₁₃FNO₂S, and it has a molecular weight of approximately 230.28 g/mol. The compound features a benzene ring substituted with an ethoxy group at the 1-position, a fluoro group at the 5-position, a methoxy group at the 2-position, and a methylthio group at the 4-position. These functional groups contribute to the compound's unique chemical reactivity and biological activity.

In recent years, Benzene, 1-ethoxy-5-fluoro-2-methoxy-4-(methylthio) has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs. The presence of the fluoro and methoxy groups enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of this compound as a key intermediate in the development of new antiviral agents targeting RNA-dependent RNA polymerases.

The ethoxy and methylthio groups in Benzene, 1-ethoxy-5-fluoro-2-methoxy-4-(methylthio) also play crucial roles in its chemical reactivity. The ethoxy group can undergo nucleophilic substitution reactions, making it useful in synthetic pathways that require controlled functional group transformations. The methylthio group, on the other hand, can be oxidized to form sulfoxides or sulfones, which are valuable intermediates in various synthetic routes. This versatility has led to its use in the synthesis of complex organic molecules and polymers with tailored properties.

In addition to its synthetic applications, Benzene, 1-ethoxy-5-fluoro-2-methoxy-4-(methylthio) has shown promise in materials science. Its ability to form stable complexes with metal ions has been explored for the development of new catalysts and functional materials. A recent study published in Advanced Materials demonstrated that this compound can be used as a ligand in coordination polymers with enhanced catalytic activity for hydrogenation reactions.

The physical properties of Benzene, 1-ethoxy-5-fluoro-2-methoxy-4-(methylthio) are also noteworthy. It is typically a colorless liquid with a characteristic aromatic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its melting point is around -30°C and its boiling point is approximately 180°C at atmospheric pressure. These properties make it suitable for various industrial processes that require controlled temperature conditions.

Safety considerations are essential when handling Benzene, 1-ethoxy-5-fluoro-2-methoxy-4-(methylthio). While it is not classified as a hazardous substance under current regulations, appropriate precautions should be taken to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during laboratory work to prevent skin contact and inhalation. Additionally, proper ventilation is recommended to minimize exposure to vapors.

In conclusion, Benzene, 1-ethoxy-5-fluoro-2-methoxy-4-(methylthio) (CAS No. 2711575-55-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for chemical synthesis, pharmaceutical research, and materials science. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing these fields.